Cas no 1314787-78-4 (8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine)

• Product Name: 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• CAS No: 1314787-78-4
• MF: C₁₂H₉FN₄
• MW: 228.225064992905
• MDL: MFCD26665351
• CID: 4694007
• Update Time: 2025-05-23

8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 8-(3-Fluoro-phenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

• MDL： MFCD26665351
• Inchi： 1S/C12H9FN4/c13-9-4-1-3-8(7-9)10-5-2-6-17-11(10)15-12(14)16-17/h1-7H,(H2,14,16)
• InChI Key： MIWUJXYWEOUDCI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC=CN2C1=NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 56.2

Additional information on 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

Compound CAS No 1314787-78-4: 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine

8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine, also known by its CAS number 1314787-78-4, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic amines and features a unique combination of functional groups that make it a subject of interest in both academic and industrial settings.

The molecular structure of 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine is characterized by a triazolopyridine ring system fused with an aromatic amine group. The presence of the fluorophenyl substituent introduces electronic and steric effects that can significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of similar compounds.

One of the most notable aspects of this compound is its potential application in drug discovery. The triazolopyridine moiety is known to exhibit interesting biological activities, including antifungal and anticancer properties. Researchers have been exploring the use of such heterocycles as scaffolds for developing novel therapeutic agents. For instance, a study published in 2023 demonstrated that analogs of 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine showed promising results in inhibiting specific kinase enzymes associated with cancer progression.

In addition to its biological applications, this compound has also gained attention in materials science. The unique electronic properties of the triazolopyridine ring system make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of such compounds with high purity and consistency.

The synthesis of 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Researchers have been optimizing these steps to improve yield and reduce costs. For example, a 2023 paper reported the use of microwave-assisted synthesis to accelerate the formation of the triazolopyridine core.

The structural versatility of this compound also makes it an ideal candidate for further functionalization. By introducing additional substituents or modifying existing ones, chemists can tailor its properties for specific applications. This approach has been successfully employed in developing derivatives with enhanced solubility or bioavailability.

In conclusion, 8-(3-Fluorophenyl)-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine, CAS No 1314787-78, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and promising biological profile position it as a valuable tool in both research and industry.